Cas no 216504-01-7 (Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro-)
216504-01-7 structure
Product Name:Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro-
CAS No:216504-01-7
MF:C16H18N4O8S2
MW:458.466121196747
CID:1408806
Update Time:2024-08-16
Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro-
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- Inchi: 1S/C16H18N4O8S2/c21-19(22)13-7-1-3-9-15(13)29(25,26)17-11-5-6-12-18-30(27,28)16-10-4-2-8-14(16)20(23)24/h1-4,7-10,17-18H,5-6,11-12H2
- InChI Key: SQCARJJMBMCNKD-UHFFFAOYSA-N
- SMILES: C(NS(C1=CC=CC=C1[N+]([O-])=O)(=O)=O)CCCNS(C1=CC=CC=C1[N+]([O-])=O)(=O)=O
Computed Properties
- Exact Mass: 458.05674
Experimental Properties
- Density: 1.487±0.06 g/cm3(Predicted)
- Melting Point: 185-186 °C
- Boiling Point: 688.8±65.0 °C(Predicted)
- PSA: 178.62
- pka: 10.24±0.40(Predicted)
Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
216504-01-7 (Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro-) Related Products
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